(3β,22E)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate
(3β,22E)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate
Brand Name:
Vulcanchem
CAS No.:
69425-77-0
VCID:
VC0032980
InChI:
InChI=1S/C30H46O4/c1-19(12-17-30(7,33)27(3,4)32)24-10-11-25-23-9-8-21-18-22(34-20(2)31)13-15-28(21,5)26(23)14-16-29(24,25)6/h8-9,12,17,19,22,24-26,32-33H,10-11,13-16,18H2,1-7H3/b17-12+/t19-,22+,24-,25+,26+,28+,29-,30?/m1/s1
SMILES:
CC(C=CC(C)(C(C)(C)O)O)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C30H46O4
Molecular Weight:
470.694
(3β,22E)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate
CAS No.: 69425-77-0
Reference Standards
VCID: VC0032980
Molecular Formula: C30H46O4
Molecular Weight: 470.694
| CAS No. | 69425-77-0 |
|---|---|
| Product Name | (3β,22E)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate |
| Molecular Formula | C30H46O4 |
| Molecular Weight | 470.694 |
| IUPAC Name | [(3S,9S,10R,13R,14R,17R)-17-[(E,2R)-5,6-dihydroxy-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C30H46O4/c1-19(12-17-30(7,33)27(3,4)32)24-10-11-25-23-9-8-21-18-22(34-20(2)31)13-15-28(21,5)26(23)14-16-29(24,25)6/h8-9,12,17,19,22,24-26,32-33H,10-11,13-16,18H2,1-7H3/b17-12+/t19-,22+,24-,25+,26+,28+,29-,30?/m1/s1 |
| Standard InChIKey | HJJUINMDVUZOPE-VKXPXGBTSA-N |
| SMILES | CC(C=CC(C)(C(C)(C)O)O)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OC(=O)C)C)C |
| Synonyms | (3β,22E,24ξ)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate |
| Last Modified | Aug 20 2021 |
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